Cas no 602261-84-7 (1-bromo-3-(isocyanomethyl)benzene)

• Product Name: 1-bromo-3-(isocyanomethyl)benzene
• CAS No: 602261-84-7
• MF: C₈H₆BrN
• MW: 196.043941020966
• MDL: MFCD02664568
• CID: 1619155
• PubChem ID: 3887209
• Update Time: 2025-10-31

1-bromo-3-(isocyanomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(isocyanomethyl)-
• 1-bromo-3-(isocyanomethyl)benzene
• EN300-254869
• 602261-84-7
• GS-0373
• SCHEMBL1550703
• DB-126853
• ASSSIZVWBFJCHM-UHFFFAOYSA-N
• AKOS006276047
• DTXSID001299599

• MDL： MFCD02664568
• Inchi： 1S/C8H6BrN/c1-10-6-7-3-2-4-8(9)5-7/h2-5H,6H2
• InChI Key： ASSSIZVWBFJCHM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C[N+]#[C-]

Computed Properties

• Exact Mass: 194.96838
• Monoisotopic Mass: 194.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36

Additional information on 1-bromo-3-(isocyanomethyl)benzene

Introduction to 1-Bromo-3-(Isocyanomethyl)benzene (CAS No. 602261-84-7)

1-Bromo-3-(isocyanomethyl)benzene, with the CAS number 602261-84-7, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom and an isocyanomethyl group attached to a benzene ring. The combination of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of various biologically active compounds.

The molecular formula of 1-bromo-3-(isocyanomethyl)benzene is C₈H₆BrNCO, and its molecular weight is approximately 205.04 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 190°C. Its solubility in organic solvents such as dichloromethane, acetone, and ethanol makes it suitable for various synthetic reactions.

In recent years, 1-bromo-3-(isocyanomethyl)benzene has been extensively studied for its potential applications in the development of new pharmaceuticals. One notable area of research involves its use as a building block in the synthesis of urea derivatives, which are known for their diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of novel urea derivatives using 1-bromo-3-(isocyanomethyl)benzene as a key intermediate. These derivatives exhibited potent anti-inflammatory and analgesic properties, making them promising candidates for further drug development.

Beyond pharmaceutical applications, 1-bromo-3-(isocyanomethyl)benzene has also found utility in materials science. Researchers at the University of California, Berkeley, have explored its use in the preparation of functional polymers with enhanced mechanical and thermal properties. The unique reactivity of the isocyanomethyl group allows for controlled polymerization reactions, leading to the formation of polymers with tailored characteristics. This work was highlighted in a 2022 publication in Macromolecules, where the authors demonstrated the synthesis of polyurethanes with improved elasticity and durability.

The synthetic versatility of 1-bromo-3-(isocyanomethyl)benzene extends to its use in the preparation of other functional molecules. A recent study published in Organic Letters described a novel method for synthesizing N-heterocyclic carbene (NHC) precursors using this compound. NHCs are important ligands in transition metal catalysis and have applications in various catalytic processes, including cross-coupling reactions and asymmetric synthesis.

In addition to its synthetic applications, 1-bromo-3-(isocyanomethyl)benzene has been investigated for its potential environmental impact. A study conducted by researchers at the University of Manchester examined the biodegradability and ecotoxicity of this compound. The results indicated that while 1-bromo-3-(isocyanomethyl)benzene is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations.

The safety profile of 1-bromo-3-(isocyanomethyl)benzene is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to ensure workplace safety. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE), such as gloves and safety goggles.

In conclusion, 1-bromo-3-(isocyanomethyl)benzene (CAS No. 602261-84-7) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, materials science, and environmental studies. Its unique molecular structure and reactivity make it an invaluable tool for researchers seeking to develop new materials and drugs with enhanced properties. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.